Cas no 1184852-23-0 (1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one
• CAS No: 1184852-23-0
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 4823557
• Update Time: 2025-06-08

1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one
• Y5938
• 1-(2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethyl-propan-1-one
• 1-(2-bromo-5H-pyrrolo[2,3-b]pyrazine-7-yl)-2,2-dimethyl propan-1-one

• Inchi： 1S/C11H12BrN3O/c1-11(2,3)9(16)6-4-13-10-8(6)15-7(12)5-14-10/h4-5H,1-3H3,(H,13,14)
• InChI Key： MQACLGCIJTVSFT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=CN2)C(C(C)(C)C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one

Recent Advances in the Study of 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one (CAS: 1184852-23-0)

The compound 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one (CAS: 1184852-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent studies have highlighted the versatility of 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one as a building block for the development of kinase inhibitors, particularly those targeting oncogenic pathways. The bromo-substituted pyrrolopyrazine core of this compound provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. Researchers have successfully employed this compound in the synthesis of potent and selective inhibitors for kinases such as JAK2 and FLT3, which are implicated in various hematological malignancies.

In addition to its role in kinase inhibitor development, 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one has been investigated for its potential in modulating protein-protein interactions (PPIs). A 2023 study demonstrated that derivatives of this compound could disrupt the interaction between MDM2 and p53, a critical regulatory axis in cancer. This finding opens new avenues for the design of small-molecule therapeutics targeting PPIs, which have traditionally been considered challenging drug targets.

The synthetic accessibility of 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one has also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of this compound, with particular emphasis on green chemistry principles. For instance, a palladium-catalyzed cross-coupling approach has been optimized to reduce the use of hazardous reagents while maintaining high efficiency. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives based on 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one. These studies have revealed favorable pharmacokinetic profiles, including good oral bioavailability and moderate plasma protein binding, making these compounds promising candidates for further development. However, challenges remain in optimizing their metabolic stability and minimizing off-target effects.

Looking ahead, the unique structural features of 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one continue to inspire innovative drug discovery efforts. Current research is exploring its application in targeted protein degradation strategies, such as PROTACs (Proteolysis Targeting Chimeras), where it could serve as a warhead for recruiting E3 ubiquitin ligases. Additionally, computational modeling studies are underway to predict novel binding modes and optimize the compound's interactions with biological targets.

In conclusion, 1-(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-2,2-dimethylpropan-1-one (CAS: 1184852-23-0) represents a valuable chemical scaffold with diverse applications in medicinal chemistry. The recent progress in understanding its synthetic utility, biological activities, and pharmacological properties underscores its potential as a cornerstone for developing next-generation therapeutics. Continued research in this area is expected to yield important discoveries that could translate into clinical benefits for patients with various diseases, particularly cancer.